Cas no 651733-97-0 (1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-)
651733-97-0 structure
Product Name:1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
CAS No:651733-97-0
MF:C16H18N2
MW:238.327523708344
CID:403827
PubChem ID:10263601
Update Time:2025-04-19
1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro-
- 2-(3,5-dimethylphenyl)-1,3-dihydroisoindol-5-amine
- 651733-97-0
- DTXSID40437558
-
- Inchi: 1S/C16H18N2/c1-11-5-12(2)7-16(6-11)18-9-13-3-4-15(17)8-14(13)10-18/h3-8H,9-10,17H2,1-2H3
- InChI Key: AQKVLNMASBINFC-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C)C=C(C)C=2)CC2C=CC(=CC=2C1)N
Computed Properties
- Exact Mass: 238.14714
- Monoisotopic Mass: 238.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.26
1H-Isoindol-5-amine, 2-(3,5-dimethylphenyl)-2,3-dihydro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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